Cas no 31062-78-9 (Oleoyl-L-carnitine Chloride)

• Product Name: Oleoyl-L-carnitine Chloride
• CAS No: 31062-78-9
• Molecular Formula: C₂₅H₄₈ClNO₄
• Molecular Weight: 462.105927467346
• CID: 2842931
• PubChem ID: 117064919

Oleoyl-L-carnitine Chloride Properties

Names and Identifiers

• [(2R)-3-carboxy-2-[(E)-octadec-9-enoyl]oxypropyl]-trimethylazanium,chloride
• Oleoyl-L-carnitine hydrochloride
• [(2R)-3-carboxy-2-[(Z)-octadec-9-enoyl]oxypropyl]-trimethylazanium:chloride
• Oleoyl-L-carnitine hydrochloride
• 31062-78-9
• (R)-oleoylcarnitine hydrochloride
• HY-W549985
• (3R)-3-{[(9Z)-octadec-9-enoyl]oxy}-4-(trimethylazaniumyl)butanoate hydrochloride
• Oleoyl-L-carnitine chloride
• Q27163208
• CHEBI:91318
• [(2R)-3-carboxy-2-[(Z)-octadec-9-enoyl]oxypropyl]-trimethylazanium;chloride
• (2R)-3-carboxy-N,N,N-trimethyl-2-{[(9Z)-octadec-9-enoyl]oxy}propan-1-aminium chloride
• CS-0662284
• Oleoyl-L-carnitine (chloride)
• Oleoyl-L-carnitine hydrochloride, 99% (CP)

• InChIKey： GMEPTIPKFGDRFG-USGGBSEESA-N
• Inchi： 1S/C25H47NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(27)24(25(29)30)23(28)21-26(2,3)4;/h12-13,23-24,28H,5-11,14-21H2,1-4H3;1H/b13-12-;
• SMILES： OC(C[N+](C)(C)C)C(C(=O)CCCCCCC/C=C\CCCCCCCC)C(=O)[O-].[H]Cl

Computed Properties

• Exact Mass: 461.3271867g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 21
• Monoisotopic Mass: 461.3271867g/mol
• Heavy Atom Count: 31
• Complexity: 468
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Melting Point: 133-135 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Acyl carnitines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl carnitines